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Compound of Interest

Compound Name: Pentafluoropropionamide

Cat. No.: B1346557 Get Quote

Essential Safety and Handling Guide for
Pentafluoropropionamide
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Pentafluoropropionamide (CAS No. 354-76-7). Adherence to these procedures is essential

for ensuring laboratory safety and regulatory compliance.

Hazard Identification
Pentafluoropropionamide is classified as a hazardous substance. Users must be fully aware

of its potential effects before handling.

Hazard Classification GHS Hazard Statement Description

Skin Irritation (Category 2) H315 Causes skin irritation.[1]

Serious Eye Irritation

(Category 2)
H319

Causes serious eye irritation.

[1]

Specific target organ toxicity —

Single exposure (Category 3),

Respiratory tract irritation

H335
May cause respiratory

irritation.[1]
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Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment (PPE) is mandatory to prevent

exposure. The minimum required PPE is detailed below.

Body Part Required PPE
Specifications and Best
Practices

Eyes/Face Safety Goggles or Face Shield

Must be worn at all times to

protect from dust particles and

splashes.[1][2]

Skin Chemical-Resistant Gloves

Nitrile rubber gloves are

recommended. Inspect gloves

for any damage before use

and remove them carefully to

avoid skin contamination.[1]

Lab Coat / Long-Sleeved

Clothing

Long-sleeved clothing should

be worn to protect the skin.[1]

Respiratory Use in a Well-Ventilated Area

Work should be conducted in a

chemical fume hood or an area

with adequate ventilation to

minimize inhalation of dust.[1]

[2]

Respiratory Protection

If ventilation is inadequate, a

NIOSH-approved respirator

may be necessary.[3][4]

General Hygiene Practices: Always wash hands thoroughly after handling the chemical, before

breaks, and at the end of the workday. Do not eat, drink, or smoke in areas where

Pentafluoropropionamide is handled or stored.[1][2] Contaminated clothing should be

removed and washed before reuse.[1]
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Following a systematic workflow is crucial for minimizing risks associated with handling

Pentafluoropropionamide.

1. Preparation Phase

2. Handling Phase

3. Post-Handling & Cleanup

4. Waste Disposal

Verify Fume Hood Operation

Assemble All Necessary PPE

Locate Emergency Equipment
(Eyewash, Safety Shower)

Don Appropriate PPE

Carefully Weigh/Transfer
Pentafluoropropionamide
(Avoid Dust Formation)

Securely Close Container
After Use

Decontaminate Work Surface

Properly Remove and Store PPE

Wash Hands Thoroughly

Collect Waste in a
Labeled, Sealed Container

Dispose of Waste Following
Institutional and Regulatory

PFAS Guidelines
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Caption: Workflow for the safe handling of Pentafluoropropionamide.

Emergency and First Aid Procedures
Immediate and appropriate first aid is critical in the event of an exposure.

Exposure Route First Aid Protocol

Inhalation

Move the exposed individual to fresh air

immediately. If breathing is difficult or has

stopped, provide artificial respiration. Seek

medical attention if symptoms occur or the

person feels unwell.[1][5]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. If skin irritation

occurs and persists, seek medical advice.[1][2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, including under the eyelids.

Remove contact lenses if present and easy to

do. If eye irritation persists, get medical

attention.[1][2]

Ingestion

Do NOT induce vomiting. Clean the mouth with

water and then drink plenty of water. Never give

anything by mouth to an unconscious person.

Seek medical attention if symptoms occur.[1][2]

Spill and Disposal Plan
Small Spill Cleanup Protocol

Ensure Ventilation: Work in a well-ventilated area and wear all required PPE.[1]

Containment: Avoid the formation of dust.[1]
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Cleanup: Carefully sweep or shovel the spilled solid material into a suitable, labeled

container for disposal.[1]

Decontamination: Clean the spill area thoroughly.

Disposal of Pentafluoropropionamide Waste
Pentafluoropropionamide is a per- and polyfluoroalkyl substance (PFAS), often referred to as

a "forever chemical," and requires special disposal considerations.[6]

Regulatory Compliance: All disposal must be in accordance with local, state, and federal

regulations.[3] While federal law may not currently classify PFAS as a hazardous waste,

state or local laws may have specific requirements.[7]

Waste Collection: Collect all waste containing Pentafluoropropionamide in a designated,

sealed, and clearly labeled container.[8] Do not mix with other waste streams.

Approved Disposal Methods: The EPA's interim guidance on PFAS disposal suggests the

following methods to control its release into the environment:

Incineration: High-temperature incineration can permanently destroy PFAS, but it must be

managed properly to prevent environmental release.[6]

Hazardous Waste Landfills: Disposal in a licensed hazardous waste landfill is designed to

contain the material and prevent leaching.[6]

Deep Well Injection: This method involves injecting PFAS-containing waste deep

underground into geologically stable formations.[6]

Consult with your institution's environmental health and safety (EHS) department to ensure you

are following the correct and compliant disposal pathway.

Physical and Chemical Properties
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Property Value

CAS Number 354-76-7[1][9]

Physical State Solid, Crystalline Powder[1][10]

Color White to Almost White[10]

Melting Point 86 - 91 °C / 186.8 - 195.8 °F[1]

Solubility Soluble in methanol[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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